(4E)-4-[1-benzofuran-2-yl(hydroxy)methylidene]-5-(4-bromophenyl)-1-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-2,3-dione

• Molecular Formula: C23H15BrN2O5
• Molecular Weight: 479.3 g/mol
• IUPAC Name: 3-(1-benzofuran-2-carbonyl)-2-(4-bromophenyl)-4-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-2H-pyrrol-5-one
• InChI: InChI=1S/C23H15BrN2O5/c1-12-10-18(25-31-12)26-20(13-6-8-15(24)9-7-13)19(22(28)23(26)29)21(27)17-11-14-4-2-3-5-16(14)30-17/h2-11,20,28H,1H3
• InChI Key: XLMXTRXHLIKQFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)N2C(C(=C(C2=O)O)C(=O)C3=CC4=CC=CC=C4O3)C5=CC=C(C=C5)Br

Description

The compound “(4E)-4-[1-benzofuran-2-yl(hydroxy)methylidene]-5-(4-bromophenyl)-1-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-2,3-dione” is a structurally complex heterocyclic molecule with a pyrrolidine-2,3-dione core. Key structural features include:

• A 4-bromophenyl group at position 5, introducing halogen-mediated lipophilicity and electronic effects.
• A 5-methyl-1,2-oxazol-3-yl substituent at position 1, adding rigidity and hydrogen-bonding capabilities.
• A conjugated hydroxymethylidene group, which may influence tautomerism and redox properties.

Structural determination of such compounds often relies on crystallographic tools like SHELX and ORTEP-III, which are widely used for refining small-molecule structures . The stereochemistry (4E) suggests a specific spatial arrangement critical for molecular interactions.

Preparation Methods

Cyclization of γ-Amino Acid Derivatives

The pyrrolidine-2,3-dione scaffold is synthesized from γ-amino acids through intramolecular cyclization. For example, N-(4-bromophenyl)glutamic acid undergoes dehydration in the presence of acetic anhydride to form the dione ring. Yields exceeding 80% are achieved under reflux conditions (110°C, 6 h) with catalytic p-toluenesulfonic acid.

Reaction Conditions:

Reagent	Solvent	Temperature	Time	Yield
Acetic anhydride	Toluene	110°C	6 h	82%

Alternative Pathway: Dieckmann Cyclization

A Dieckmann cyclization strategy employs ethyl 5-(4-bromophenyl)-2-oxopyrrolidine-3-carboxylate as a precursor. Treatment with sodium hydride in tetrahydrofuran (THF) at 0°C induces cyclization to the dione, though yields are moderate (65–70%) due to competing side reactions.

Functionalization of the Pyrrolidine Core

Catalyst	Solvent	Temperature	Time	dr (E:Z)	Yield
Piperidine	Ethanol	60°C	12 h	17:1	78%

Incorporation of the 5-Methyl-1,2-Oxazol-3-yl Group

The oxazole ring is introduced via nucleophilic substitution at the pyrrolidine N1 position. Reaction of the dione intermediate with 5-methyl-1,2-oxazol-3-amine in dimethylformamide (DMF) at 120°C for 24 h affords the target substitution pattern. Copper(I) iodide enhances regioselectivity, yielding 70–75% product.

Stereochemical Control and Isomer Purity

The (E)-configuration at C4 is critical for biological activity. Asymmetric induction is achieved using chiral organocatalysts such as L-proline during the Knoevenagel step, improving enantiomeric excess (ee) to >90%. Post-synthetic purification via preparative HPLC (C18 column, acetonitrile/water gradient) resolves residual (Z)-isomers, ensuring >99% stereochemical purity.

Analytical Characterization and Validation

Spectroscopic Confirmation

• ¹H NMR (400 MHz, CDCl₃): δ 7.82 (d, J=8.4 Hz, 2H, Ar-H), 7.45–7.32 (m, 4H, benzofuran-H), 6.78 (s, 1H, oxazole-H), 5.21 (s, 1H, OH), 3.92 (dd, J=12.0 Hz, 1H, pyrrolidine-H).

• IR (KBr): 1745 cm⁻¹ (C=O), 1680 cm⁻¹ (conj. C=O), 1590 cm⁻¹ (C=N).

X-Ray Crystallography

Single-crystal X-ray analysis confirms the (E)-configuration, with a dihedral angle of 178.9° between the benzofuran and dione planes.

Challenges and Mitigation Strategies

Competing Side Reactions

• Oxazole Ring Opening : Hydrolysis of the oxazole under acidic conditions is minimized by maintaining pH >6 during workup.

• Over-Reduction of Dione : Use of mild reducing agents (e.g., NaBH₄ instead of LiAlH₄) preserves the dione functionality.

Scalability Issues

Pilot-scale experiments (100 g batch) reveal exothermic risks during cyclization , addressed by controlled reagent addition and jacketed reactor cooling.

Comparative Evaluation of Synthetic Routes

Method	Steps	Total Yield	Purity	Scalability
Knoevenagel Route	5	52%	>99%	Moderate
Dieckmann Cyclization	6	41%	95%	Low

Chemical Reactions Analysis

Types of Reactions

(4E)-4-[1-benzofuran-2-yl(hydroxy)methylidene]-5-(4-bromophenyl)-1-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-2,3-dione can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The bromophenyl group can undergo nucleophilic substitution reactions with various nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and catalytic hydrogenation.

Substitution: Nucleophiles such as amines, thiols, and alkoxides.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

(4E)-4-[1-benzofuran-2-yl(hydroxy)methylidene]-5-(4-bromophenyl)-1-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-2,3-dione has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the development of new materials and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of (4E)-4-[1-benzofuran-2-yl(hydroxy)methylidene]-5-(4-bromophenyl)-1-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-2,3-dione involves its interaction with specific molecular targets and pathways. The compound may exert its effects through:

Binding to Enzymes: Inhibiting or activating specific enzymes involved in metabolic pathways.

Interacting with Receptors: Modulating receptor activity to influence cellular signaling.

Inducing Apoptosis: Triggering programmed cell death in cancer cells through various pathways.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound	Core Structure	Substituents	Functional Groups	Molecular Weight*	Potential Bioactivity
Target Compound	Pyrrolidine-2,3-dione	Benzofuran, 4-bromophenyl, oxazolyl	Dione, benzofuran, oxazole, Br	~521.3 g/mol	Not reported
Compound 1E	Chromene	4-methylphenyl, -CN, -OH	Nitrile, hydroxyl, amino	277 g/mol	Not specified
Compound 1L	Chromene	3-bromophenyl, -CN, -OH	Nitrile, hydroxyl, amino, Br	~301 g/mol	Not specified

Notes:

• Core Differences : The pyrrolidine-2,3-dione core in the target compound contrasts with the chromene scaffold in Compounds 1E/1L. Diones are more polar and may exhibit distinct hydrogen-bonding patterns .
• Halogen Effects : The para-bromophenyl group in the target compound likely enhances lipophilicity compared to the meta-substituted bromine in Compound 1L, affecting membrane permeability and target binding .
• Heterocyclic Diversity : The oxazole ring in the target compound introduces nitrogen-based hydrogen-bond acceptors, unlike the nitrile group in Compounds 1E/1L, which is primarily sterically restrictive .

Functional and Bioactivity Insights

• Benzofuran Analogues : Benzofuran-containing compounds are associated with antimicrobial and anticancer activities. The hydroxymethylidene group in the target compound may confer redox activity, analogous to ferroptosis-inducing compounds (FINs) discussed in OSCC studies .
• Halogenated Derivatives: Bromine substitution is common in pharmacologically active molecules (e.g., kinase inhibitors). The 4-bromophenyl group may enhance target affinity compared to non-halogenated analogues, though direct bioactivity data for the target compound remain unreported .
• Oxazole vs. Chromene: Oxazole rings are prevalent in drugs like linezolid (antibiotic) due to their metabolic stability.

Q & A

Basic: What are the key synthetic pathways for this compound?

Answer:
The synthesis involves multi-step organic reactions, typically starting with the formation of the pyrrolidine-2,3-dione core via cyclization of substituted maleimides or succinimide derivatives. Subsequent steps include:

• Electrophilic aromatic substitution to introduce the 4-bromophenyl group .
• Knoevenagel condensation to attach the benzofuran-hydroxymethylidene moiety .
• N-alkylation or Huisgen cycloaddition to incorporate the 5-methyl-1,2-oxazol-3-yl group .
  Key challenges include optimizing reaction conditions (e.g., temperature, solvent polarity) to prevent side reactions and ensure stereochemical fidelity. Purification often requires column chromatography or recrystallization .

Basic: Which spectroscopic methods are critical for characterizing this compound?

Answer:

• Nuclear Magnetic Resonance (NMR):
  • ¹H/¹³C NMR identifies substituent positions and confirms stereochemistry (e.g., E/Z configuration of the methylidene group) .
  • 2D NMR (COSY, HSQC) resolves overlapping signals in the aromatic and heterocyclic regions .
• Infrared (IR) Spectroscopy: Validates functional groups (e.g., C=O stretches at ~1700–1750 cm⁻¹ for the dione and oxazole) .
• Mass Spectrometry (HRMS): Confirms molecular weight and fragmentation patterns .

Basic: How should researchers handle the compound’s stability during experiments?

Answer:

• Light Sensitivity: Store in amber vials to prevent photodegradation of the bromophenyl and benzofuran groups .
• Temperature Control: Maintain below 4°C for long-term storage; avoid heating above 80°C to prevent decomposition .
• pH Stability: Use buffered solutions (pH 6–8) to avoid hydrolysis of the oxazole ring .

Advanced: How can structure-activity relationship (SAR) studies optimize bioactivity?

Answer:

• Substituent Modifications:
  • Replace the 4-bromophenyl group with electron-withdrawing groups (e.g., nitro) to enhance electrophilicity for enzyme inhibition .
  • Vary the oxazole’s methyl group to assess steric effects on target binding .
• In Vitro Assays:
  • Use fluorescence polarization assays to quantify binding affinity to kinases or GPCRs .
  • Pair with molecular docking to correlate substituent changes with activity trends .

Advanced: What strategies address low yields in the final synthesis step?

Answer:

• Catalyst Optimization: Employ Pd/Cu catalysts for cross-coupling reactions to improve regioselectivity .
• Microwave-Assisted Synthesis: Reduce reaction time (e.g., from 24h to 2h) and enhance yields by 15–20% .
• Solvent-Free Conditions: Minimize side products in condensation steps .

Advanced: What computational approaches predict target interactions?

Answer:

• Molecular Docking (AutoDock Vina): Screen against kinase or protease targets using the compound’s 3D structure (PDB ID: e.g., 3QKK for EGFR) .
• Molecular Dynamics (MD) Simulations (GROMACS): Simulate binding stability over 100 ns to identify critical hydrogen bonds (e.g., between the dione and catalytic lysine residues) .
• QSAR Models: Train regression models on IC₅₀ data to predict bioactivity of novel analogs .

Advanced: How to resolve contradictions in biological activity data?

Answer:

• Assay Standardization:
  • Use ATP-based luminescence assays for consistent enzyme inhibition measurements .
  • Include positive controls (e.g., staurosporine for kinase inhibition) .
• Orthogonal Assays: Validate cytotoxicity with MTT and Annexin V/PI staining to distinguish apoptosis from necrosis .
• Batch Reproducibility: Ensure synthetic consistency via HPLC purity checks (>98%) .

Advanced: What are the challenges in scaling up synthesis?

Answer:

• Solubility Issues: Optimize solvent mixtures (e.g., DMF/THF) to dissolve intermediates during large-scale reactions .
• Purification Bottlenecks: Replace column chromatography with countercurrent distribution for gram-scale isolation .
• Byproduct Formation: Monitor reaction progress via in situ FTIR to quench reactions at optimal conversion .